Cas no 1252686-43-3 (2-Amino-3,3-difluorobutanoic acid hydrochloride)

• Product Name: 2-Amino-3,3-difluorobutanoic acid hydrochloride
• CAS No: 1252686-43-3
• MF: C₄H₈ClF₂NO₂
• MW: 175.561627388
• CID: 6045056
• PubChem ID: 44607606
• Update Time: 2025-06-08

2-Amino-3,3-difluorobutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1252686-43-3
• EN300-7501126
• AT35758
• 2-AMINO-3,3-DIFLUOROBUTANOIC ACID HYDROCHLORIDE
• 2-Amino-3,3-difluorobutanoic acid hydrochloride

• Inchi： 1S/C4H7F2NO2.ClH/c1-4(5,6)2(7)3(8)9;/h2H,7H2,1H3,(H,8,9);1H
• InChI Key： GEAZCYPEHOFKQE-UHFFFAOYSA-N
• SMILES： Cl.FC(C)(C(C(=O)O)N)F

Computed Properties

• Exact Mass: 175.0211625g/mol
• Monoisotopic Mass: 175.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-3,3-difluorobutanoic acid hydrochloride

Recent Advances in the Application of 2-Amino-3,3-difluorobutanoic acid hydrochloride (CAS: 1252686-43-3) in Chemical Biology and Pharmaceutical Research

2-Amino-3,3-difluorobutanoic acid hydrochloride (CAS: 1252686-43-3) has emerged as a promising building block in medicinal chemistry and chemical biology due to its unique structural features. This fluorinated amino acid derivative has garnered significant attention in recent years for its potential applications in drug discovery, peptide engineering, and the development of novel bioactive compounds. The presence of two fluorine atoms adjacent to the amino group imparts distinctive electronic and steric properties, making it a valuable tool for modulating molecular interactions and enhancing metabolic stability.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its incorporation into peptide backbones. Researchers at several leading pharmaceutical institutions have demonstrated that 1252686-43-3 can significantly improve the proteolytic stability of peptide therapeutics while maintaining biological activity. A 2023 study published in the Journal of Medicinal Chemistry reported successful incorporation of this fluorinated amino acid into antimicrobial peptides, resulting in enhanced resistance to enzymatic degradation without compromising antimicrobial efficacy.

The compound's potential in central nervous system (CNS) drug development has also been explored. Its ability to cross the blood-brain barrier while maintaining structural integrity makes it particularly valuable for neuropharmaceutical applications. Recent preclinical studies have investigated its use in the design of glutamate receptor modulators, with promising results in animal models of neurological disorders. The difluoromethyl group's unique electronic properties appear to facilitate specific interactions with target proteins in the CNS.

From a synthetic chemistry perspective, novel routes for the large-scale production of 2-Amino-3,3-difluorobutanoic acid hydrochloride have been developed. A 2022 patent application disclosed an improved synthetic method that increases yield while reducing environmental impact through greener chemistry approaches. These advances in synthetic methodology are expected to facilitate broader adoption of this compound in pharmaceutical development pipelines.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Its structural features allow for conjugation with various drug molecules while maintaining favorable pharmacokinetic properties. Preliminary results from cell culture studies suggest that drug conjugates incorporating 1252686-43-3 show improved cellular uptake and reduced off-target effects compared to traditional formulations.

As the pharmaceutical industry continues to seek innovative approaches to address challenges in drug stability and delivery, 2-Amino-3,3-difluorobutanoic acid hydrochloride represents a versatile tool with multiple potential applications. Future research directions likely will focus on expanding its use in peptide-based therapeutics, exploring its role in PROTAC (proteolysis targeting chimera) design, and further optimizing synthetic approaches for industrial-scale production.